Cas no 1247856-56-9 (N-Cyclopropyl-N,N'-dimethyl-cyclohexane-1,2-diamine)

• Product Name: N-Cyclopropyl-N,N'-dimethyl-cyclohexane-1,2-diamine
• CAS No: 1247856-56-9
• MF: C₁₁H₂₂N₂
• MW: 182.305782794952
• CID: 4564486
• Update Time: 2025-06-28

N-Cyclopropyl-N,N'-dimethyl-cyclohexane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• 2-N-cyclopropyl-1-N,2-N-dimethylcyclohexane-1,2-diamine
• N-Cyclopropyl-N,N'-dimethyl-cyclohexane-1,2-diamine

• Inchi： 1S/C11H22N2/c1-12-10-5-3-4-6-11(10)13(2)9-7-8-9/h9-12H,3-8H2,1-2H3
• InChI Key： AJKJKFGZIKLHKS-UHFFFAOYSA-N
• SMILES： C1(N(C2CC2)C)CCCCC1NC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 239.5±8.0 °C at 760 mmHg
• Flash Point: 79.4±9.4 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

N-Cyclopropyl-N,N'-dimethyl-cyclohexane-1,2-diamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-Cyclopropyl-N,N'-dimethyl-cyclohexane-1,2-diamine

Introduction to N-Cyclopropyl-N,N'-dimethyl-cyclohexane-1,2-diamine (CAS No. 1247856-56-9)

N-Cyclopropyl-N,N'-dimethyl-cyclohexane-1,2-diamine, a compound with the chemical identifier CAS No. 1247856-56-9, represents a significant advancement in the field of pharmaceutical chemistry and bioorganic synthesis. This diamine derivative, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug development and molecular recognition. The presence of both cyclopropyl and cyclohexane moieties in its molecular structure imparts distinct electronic and steric properties, making it a versatile building block for the synthesis of complex organic molecules.

The compound's structural motif, featuring a N-Cyclopropyl substituent linked to a dimethyl-substituted cyclohexane backbone with amine functionalities at the 1 and 2 positions, offers a rich palette of reactivity that can be exploited in various synthetic pathways. This configuration not only enhances the compound's solubility in polar organic solvents but also facilitates its incorporation into larger molecular architectures through nucleophilic substitution and condensation reactions. The N,N'-dimethyl group further stabilizes the amine centers, making them less prone to unwanted side reactions while maintaining their reactivity towards electrophilic species.

In recent years, N-Cyclopropyl-N,N'-dimethyl-cyclohexane-1,2-diamine has been explored as a key intermediate in the synthesis of novel pharmacophores. Its ability to serve as a chiral building block has opened up avenues for the development of enantiomerically pure compounds with enhanced biological activity. Researchers have leveraged its structural features to design molecules with targeted interactions against specific biological targets, including enzymes and receptors relevant to therapeutic intervention.

One of the most compelling aspects of this compound is its role in the development of metal-organic frameworks (MOFs) and coordination polymers. The amine functionalities act as ligands, coordinating with transition metals to form stable complexes that exhibit a wide range of properties. These metal complexes have shown promise in applications such as catalysis, gas storage, and sensing. The incorporation of the cyclopropyl group into these materials introduces additional steric constraints that can influence the porosity and selectivity of the resulting frameworks.

The pharmaceutical industry has been particularly interested in exploring the potential of N-Cyclopropyl-N,N'-dimethyl-cyclohexane-1,2-diamine as a precursor for bioactive molecules. Its structural versatility allows for modifications at multiple positions, enabling the creation of libraries of compounds for high-throughput screening. Preliminary studies have indicated that derivatives of this diamine exhibit interesting pharmacological profiles, including anti-inflammatory and antimicrobial activities. These findings have spurred further investigation into optimizing its scaffold for improved efficacy and reduced toxicity.

The synthesis of N-Cyclopropyl-N,N'-dimethyl-cyclohexane-1,2-diamine presents an intriguing challenge due to its complex stereochemistry. However, advances in synthetic methodologies have made it increasingly accessible to researchers. Modern techniques such as asymmetric catalysis and directed ortho-metalation have enabled the construction of this molecule with high enantiomeric purity, which is crucial for applications where chirality plays a decisive role in biological activity.

Recent research has also highlighted the compound's utility in materials science. By functionalizing its surface with appropriate groups, N-Cyclopropyl-N,N'-dimethyl-cyclohexane-1,2-diamine can be used to create surfaces with tailored properties for applications such as biosensors and smart materials. The ability to precisely control surface characteristics makes this compound an attractive candidate for developing next-generation functional materials.

The environmental impact of using N-Cyclopropyl-N,N'-dimethyl-cyclohexane-1,2-diamine as an intermediate has also been examined. Studies have shown that it can be degraded under certain conditions into environmentally benign products, reducing concerns about long-term persistence in ecosystems. This biodegradability is an important factor in evaluating its suitability for large-scale applications where waste management is a critical consideration.

In conclusion, N-Cyclopropyl-N,N'-dimethyl-cyclohexane-1,2-diamine (CAS No. 1247856-56-9) is a multifaceted compound with significant potential across multiple domains of chemistry and materials science. Its unique structural features make it a valuable tool for synthetic chemists seeking to develop novel molecules with tailored properties. As research continues to uncover new applications for this diamine derivative, its importance in advancing both pharmaceuticals and functional materials is likely to grow even further.